Cas no 62214-03-3 (1H-Pyrazol-4-ol, 5-(4-butoxyphenyl)-1-methyl-3-phenyl-)

• Product name: 1H-Pyrazol-4-ol, 5-(4-butoxyphenyl)-1-methyl-3-phenyl-
• CAS No: 62214-03-3
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 454304
• PubChem ID: 71388773

1H-Pyrazol-4-ol, 5-(4-butoxyphenyl)-1-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-ol, 5-(4-butoxyphenyl)-1-methyl-3-phenyl-
• 5-(4-butoxyphenyl)-1-methyl-3-phenylpyrazol-4-ol
• 5-(4-Butoxyphenyl)-1-methyl-3-phenyl-1H-pyrazol-4-ol
• DTXSID60810824
• 62214-03-3

• Inchi： InChI=1S/C20H22N2O2/c1-3-4-14-24-17-12-10-16(11-13-17)19-20(23)18(21-22(19)2)15-8-6-5-7-9-15/h5-13,23H,3-4,14H2,1-2H3
• InChI Key： YBGRENGVCAWCQG-UHFFFAOYSA-N
• SMILES： CCCCOC1=CC=C(C=C1)C2=C(C(=NN2C)C3=CC=CC=C3)O

Computed Properties

• Exact Mass: 322.16826
• Monoisotopic Mass: 322.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 47.28